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Compound of Interest

3-Bromo-5-
Compound Name: ) o
(difluoromethoxy)thioanisole

Cat. No.: B1412533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of 3-Bromo-5-
(difluoromethoxy)thioanisole, a compound of interest in contemporary chemical research
and pharmaceutical development.

Molecular Structure and Properties

3-Bromo-5-(difluoromethoxy)thioanisole is an aromatic organic compound characterized by
a benzene ring substituted with a bromine atom, a difluoromethoxy group, and a methylthio
group. The precise arrangement of these functional groups on the aromatic core dictates its
chemical reactivity and potential applications.

Molecular Weight

The molecular weight of a compound is a fundamental physical property crucial for
stoichiometric calculations in chemical reactions, preparation of solutions with specific molar
concentrations, and analytical characterization. The molecular weight of 3-Bromo-5-
(difluoromethoxy)thioanisole has been determined based on its molecular formula.
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Property Value
Molecular Formula CsHeBrF20S
Molecular Weight 285.10 g/mol

Note: The molecular weight is calculated from the sum of the atomic weights of its constituent

atoms.

Logical Relationship of the Molecular Structure

The following diagram illustrates the connectivity of the atoms within the 3-Bromo-5-

(difluoromethoxy)thioanisole molecule.
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Molecular Structure of 3-Bromo-5-(difluoromethoxy)thioanisole
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Caption: Connectivity of functional groups in 3-Bromo-5-(difluoromethoxy)thioanisole.
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Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of halogenated and
fluorinated thioanisole derivatives can be extensive. Researchers interested in the practical
synthesis of this compound would typically adapt established methodologies for the formation
of aryl thioethers and the introduction of difluoromethoxy groups. A generalized workflow is
presented below.

General Synthetic Workflow

Starting Material . .
Ge.gq 3-Bromo-5-mercaptophenol) [leluoromethylanon

Thioetherification
(Methylation of thiol)

3-Bromo-5-(difluoromethoxy)thioanisole

Click to download full resolution via product page
Caption: A simplified, conceptual workflow for the synthesis of the target compound.

This guide serves as a foundational resource for professionals engaged in chemical and
pharmaceutical sciences. For specific experimental details, researchers are encouraged to
consult peer-reviewed scientific literature and established chemical synthesis databases.

» To cite this document: BenchChem. [In-Depth Technical Guide: 3-Bromo-5-
(difluoromethoxy)thioanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1412533#3-bromo-5-difluoromethoxy-thioanisole-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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